{4-[(2-NITROPHENYL)SULFONYL]PIPERAZINO}(3,4,5-TRIMETHOXYPHENYL)METHANONE

• IUPAC Name: [4-(2-nitrophenyl)sulfonylpiperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C20H23N3O8S/c1-29-16-12-14(13-17(30-2)19(16)31-3)20(24)21-8-10-22(11-9-21)32(27,28)18-7-5-4-6-15(18)23(25)26/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: QWIRCTAHNOYYFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H23N3O8S
• Molecular Weight: 465.5 g/mol

Description

{4-[(2-NITROPHENYL)SULFONYL]PIPERAZINO}(3,4,5-TRIMETHOXYPHENYL)METHANONE is a synthetic piperazine-derived methanone compound characterized by a 2-nitrobenzenesulfonyl group attached to the piperazine ring and a 3,4,5-trimethoxyphenyl ketone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {4-[(2-NITROPHENYL)SULFONYL]PIPERAZINO}(3,4,5-TRIMETHOXYPHENYL)METHANONE typically involves multiple steps, including the formation of the piperazine ring, sulfonylation, and subsequent coupling with the trimethoxyphenylmethanone group. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts, followed by selective intramolecular cyclization reactions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

{4-[(2-NITROPHENYL)SULFONYL]PIPERAZINO}(3,4,5-TRIMETHOXYPHENYL)METHANONE can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized under specific conditions.

Reduction: The nitro group can be reduced to an amine.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas with a palladium catalyst, and nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield an amine derivative, while substitution reactions could introduce various functional groups at the sulfonyl position.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {4-[(2-NITROPHENYL)SULFONYL]PIPERAZINO}(3,4,5-TRIMETHOXYPHENYL)METHANONE is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the inhibition of enzymes or interaction with cellular receptors. Further research is needed to elucidate the exact mechanisms involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several sulfonyl-piperazine and aryl-methanone derivatives. Below is a detailed comparison based on molecular features, synthesis, spectral data, and toxicity.

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents/Features	Reference
{4-[(2-Nitro phenyl)sulfonyl]piperazino}(3,4,5-trimethoxyphenyl)methanone	Not provided	Not provided	2-Nitrobenzenesulfonyl, 3,4,5-trimethoxyphenyl	Target compound
1-(2-Pyrimidyl)-4-(trimethoxybenzoyl)piperazine	C₁₈H₂₂N₄O₄	358.44	2-Pyrimidyl, 3,4,5-trimethoxyphenyl
4-(p-Methoxyphenyl)piperazinyl 3,4,5-trimethoxyphenyl ketone	C₂₁H₂₆N₂O₅	386.49	p-Methoxyphenyl, 3,4,5-trimethoxyphenyl
{4-[(4-Fluorophenyl)sulfonyl]piperazino}[3-(trifluoromethyl)phenyl]methanone	C₁₉H₁₇F₄N₂O₃S	444.41	4-Fluorobenzenesulfonyl, 3-(trifluoromethyl)phenyl
(3-Fluorophenyl){4-[(4-methoxyphenyl)sulfonyl]piperazino}methanone	C₁₉H₂₀FN₂O₄S	407.44	4-Methoxybenzenesulfonyl, 3-fluorophenyl

Key Observations :

• Electron-withdrawing vs. electron-donating groups : The 2-nitrobenzenesulfonyl group in the target compound introduces stronger electron-withdrawing effects compared to analogs with 4-methoxy- or 4-fluorobenzenesulfonyl groups. This may enhance electrophilic reactivity or alter binding interactions in biological systems .
• Aryl-methanone diversity: The 3,4,5-trimethoxyphenyl group in the target compound and contrasts with the 3-(trifluoromethyl)phenyl group in , which could influence solubility and steric interactions.

Research Findings and Implications

Biological Activity: The 3,4,5-trimethoxyphenyl group is common in microtubule-targeting agents (e.g., combretastatin analogs). Sulfonyl-piperazine derivatives exhibit diverse pharmacological effects, including kinase inhibition and antimicrobial activity, depending on substituents .

QSAR Insights :

• Quantitative Structure-Activity Relationship (QSAR) models for triazole-thione analogs (e.g., ) highlight the importance of electron-withdrawing groups in enhancing bioactivity. The nitro group in the target compound may similarly optimize binding interactions .

Stability and Tautomerism: Sulfonyl-piperazine methanones like exist in stable thione tautomeric forms, as confirmed by the absence of S-H IR bands (~2500–2600 cm⁻¹). This stability may extend to the target compound .